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Compound of Interest

Compound Name: BI-7273

Cat. No.: B15570987

Get Quote

A Potent Dual BRD7/BRD9 Inhibitor

Introduction

BI-7273 is a potent and selective dual inhibitor of the bromodomains of BRD7 and BRD9,
which are components of the human SWI/SNF chromatin remodeling complex.[1][2] Due to its
good oral bioavailability and favorable pharmacokinetic profile, BI-7273 is a valuable tool for in
vivo studies to probe the biological functions of BRD7 and BRD9.[1][2] Recent research has
demonstrated its therapeutic potential in metabolic diseases by reducing lipid accumulation.[3]

These application notes provide a comprehensive overview of the currently available data on
BI-7273 dosage and administration for in vivo mouse studies, with detailed protocols and
pathway diagrams to guide researchers.

Quantitative Data Summary

The following tables summarize the key pharmacokinetic parameters of BI-7273 in mice and
provide details of a published in vivo study.

Table 1: In Vivo Pharmacokinetic Parameters of BI-7273 in Mice[1][4]
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Parameter Value Dosing Condition
Clearance 57% of liver blood flow 5 mg/kg, intravenous
Volume of Distribution (Vss) 1.6 L/kg 5 mg/kg, intravenous
Mean Residence Time 0.5h 5 mg/kg, intravenous
Oral Bioavailability (F) 39% 20 mg/kg, oral
Peak Plasma Concentration

2,970 nM 20 mg/kg, oral
(Cmax)
Time to Peak Plasma Conc.

1.7h 20 mg/kg, oral

(tmax)

Table 2: BI-7273 In Vivo Study in a Mouse Model of Metabolic Disease[3]

Parameter Description

High-fat diet (HFD)-induced model of non-
Mouse Model alcoholic fatty liver disease (NAFLD) and

obesity.

Specific dosage details from the full study are
Dosage

required.

Administration Route

Oral administration is likely based on good oral
bioavailability.[1][2]

Vehicle

To be determined from the full study protocol.

Treatment Schedule

To be determined from the full study protocol.

Primary Outcomes

Reduction in body weight, improved insulin

sensitivity, and decreased serum lipid levels.[3]

Note on In Vivo Cancer Models:

Initial literature suggested the use of BI-7273 in acute myeloid leukemia (AML) xenograft

models.[5][6] However, a detailed review of the primary study reveals that the in vivo efficacy
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experiments, including a 180 mg/kg oral dosage, were conducted with a related, more selective
BRD?9 inhibitor, BI-9564, not BI-7273.[5] Researchers should exercise caution and refer to the
specific compound used in published studies.

Signaling Pathway

BI-7273 has been shown to reduce lipid accumulation by modulating the AKT/mTOR/SREBP1
signaling pathway.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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